Cas no 62679-57-6 (1,4-Pentadiyn-3-ol, 1-phenyl-)

• Product Name: 1,4-Pentadiyn-3-ol, 1-phenyl-
• CAS No: 62679-57-6
• MF: C₁₁H₈O
• MW: 156.180623054504
• CID: 435486
• PubChem ID: 10464551
• Update Time: 2025-04-19

1,4-Pentadiyn-3-ol, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadiyn-3-ol, 1-phenyl-
• 1-phenylpenta-1,4-diyn-3-ol
• DTXSID10440271
• 62679-57-6

• Inchi： 1S/C11H8O/c1-2-11(12)9-8-10-6-4-3-5-7-10/h1,3-7,11-12H
• InChI Key： KFCWGFQACNEBHX-UHFFFAOYSA-N
• SMILES： OC(C#C)C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 156.05754
• Monoisotopic Mass: 156.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23